Cas no 24485-01-6 (5,7-dichloro-3H-imidazo[4,5-b]pyridine)

• Product Name: 5,7-dichloro-3H-imidazo[4,5-b]pyridine
• CAS No: 24485-01-6
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• MDL: MFCD11111407
• CID: 254580
• PubChem ID: 5949802
• Update Time: 2025-06-14

5,7-dichloro-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-1H-imidazo[4,5-b]pyridine
• 3H-Imidazo[4,5-b]pyridine, 5,7-dichloro-
• 5,7-Dichloro-3H-imidazo[4,5-b]pyridine
• 2,6-dichloro-1-deaza-9H-purine
• 2,6-dichloro-1-deazapurine
• 5,7-Dichlorimidazo<pyridin
• 5,7-dichloro-1(3)H-imidazo[4,5-b]pyridine
• 5,7-dichloro-3H-imidazo<4,5-b>pyrimidine
• 5,7-Dichloro-3H-imidazo<pyridine
• 5,7-Dichloroimidazo[4,5-b]pyridine
• 1H-Imidazo[4,5-b]pyridine, 5,7-dichloro-
• PubChem15461
• 3H-Imidazo[4,5-b]pyridine,5,7-dichloro-
• IKJFWUNKUZVHGU-UHFFFAOYSA-N
• FD7016
• NSC264046
• FD7030
• FCH889235
• RP24765
• RP24691
• AB68866
• FT-0647025
• NSC-264046
• 24485-01-6
• 5,7-Dichloro-1H-imidazo[4,5-b]pyridine;1H-Imidazo[4,5-b]pyridine, 5,7-dichloro-
• 5 pound not7-Dichloro-1H-imidazo[4 pound not5-b]pyridine
• J-516555
• BCP32528
• CS-W005069
• SY046620
• A817334
• MFCD11111407
• AKOS006308469
• AS-19755
• DTXSID30421446
• SCHEMBL2316808
• EN300-312505
• AKOS037643648
• 1H-5,7-Dichloro-imidazo[4,5-b]pyridine
• 5,7-dichloro-3H-imidazo[4,5-b]pyridine

• MDL： MFCD11111407
• Inchi： 1S/C6H3Cl2N3/c7-3-1-4(8)11-6-5(3)9-2-10-6/h1-2H,(H,9,10,11)
• InChI Key： IKJFWUNKUZVHGU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC2=C1NC=N2)Cl

Computed Properties

• Exact Mass: 186.97000
• Monoisotopic Mass: 186.970403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.675
• Boiling Point: 416.8℃ at 760 mmHg
• Flash Point: 416.9 °C at 760 mmHg
• Refractive Index: 1.723
• PSA: 41.57000
• LogP: 2.26470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5,7-dichloro-3H-imidazo[4,5-b]pyridine

Comprehensive Overview of 5,7-Dichloro-3H-imidazo[4,5-b]pyridine (CAS No. 24485-01-6)

5,7-Dichloro-3H-imidazo[4,5-b]pyridine (CAS No. 24485-01-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the imidazopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 5,7-dichloro-3H-imidazo[4,5-b]pyridine features two chlorine atoms at positions 5 and 7, which enhance its reactivity and make it a valuable intermediate in organic synthesis. This compound is often discussed in the context of small molecule drug development, a hot topic in modern medicinal chemistry. With the rise of AI-driven drug discovery, computational chemists frequently use this compound as a scaffold for virtual screening and molecular docking studies.

One of the most searched questions related to CAS No. 24485-01-6 is its role in cancer research. Recent studies have highlighted its potential as a building block for targeted therapies, especially in the design of compounds that modulate protein-protein interactions. The imidazo[4,5-b]pyridine core is also being investigated for its antiviral properties, aligning with the global demand for novel antiviral agents in the post-pandemic era.

In agrochemical applications, 5,7-dichloro-3H-imidazo[4,5-b]pyridine has shown promise as a precursor for crop protection agents. Its ability to act as a ligand for metal ions makes it relevant in the development of sustainable pesticides, a trending topic in green chemistry. Environmental scientists are particularly interested in its degradation pathways to ensure minimal ecological impact.

The synthesis of 5,7-dichloro-3H-imidazo[4,5-b]pyridine typically involves multi-step reactions, including chlorination and cyclization processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structural integrity. These methods are frequently searched by synthetic chemists working with nitrogen-rich heterocycles.

From a commercial perspective, the demand for CAS No. 24485-01-6 has grown due to its versatility in high-value chemical manufacturing. Suppliers often highlight its use in custom synthesis and contract research organizations (CROs), where it serves as a key intermediate for client-specific projects. The compound’s stability under various storage conditions further enhances its appeal in industrial settings.

In summary, 5,7-dichloro-3H-imidazo[4,5-b]pyridine (CAS No. 24485-01-6) is a multifaceted compound with broad applications in life sciences and material chemistry. Its relevance to drug discovery, agrochemical innovation, and computational chemistry ensures its continued prominence in scientific literature and industrial workflows.